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Compound of Interest

Compound Name: PC Biotin-PEG3-alkyne

Cat. No.: B609855 Get Quote

For Immediate Release

In the intricate landscape of molecular biology and drug development, precision and control are

paramount. Answering this call is PC Biotin-PEG3-alkyne, a versatile research tool designed

for the specific and controlled labeling and isolation of biomolecules. This technical guide

delves into the core features of PC Biotin-PEG3-alkyne, providing researchers, scientists, and

drug development professionals with a comprehensive understanding of its applications and

methodologies.

At its core, PC Biotin-PEG3-alkyne is a chemical probe possessing three key functional

domains: a biotin handle for high-affinity capture, a photocleavable (PC) linker enabling light-

induced release, and a terminal alkyne group for covalent attachment via click chemistry. A

polyethylene glycol (PEG3) spacer enhances its solubility and minimizes steric hindrance,

making it an ideal reagent for a multitude of biological applications.

Key Features and Quantitative Data
The unique architecture of PC Biotin-PEG3-alkyne offers a powerful combination of

functionalities for modern life sciences research. Its utility spans across bioconjugation,

proteomics, genomics, and drug delivery systems.[1]
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Property Value Source(s)

Molecular Formula C₃₅H₅₂N₆O₁₂S [1]

Molecular Weight 780.89 g/mol [1]

Purity Typically ≥95% [1]

CAS Number 1869922-24-6 [1]

Cleavage Wavelength ~365 nm (near-UV) [1]

Storage -20°C, protected from light

Experimental Protocols
Harnessing the full potential of PC Biotin-PEG3-alkyne requires optimized experimental

procedures. Below are detailed protocols for its application in copper-catalyzed azide-alkyne

cycloaddition (CuAAC) click chemistry and subsequent photocleavage for target release.

Protocol 1: Labeling of Azide-Modified Proteins via
CuAAC Click Chemistry
This protocol outlines the steps for conjugating PC Biotin-PEG3-alkyne to a protein containing

an azide group.

Materials:

Azide-modified protein in a suitable buffer (e.g., phosphate-buffered saline, PBS)

PC Biotin-PEG3-alkyne

Copper(II) sulfate (CuSO₄)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper-chelating ligand

Sodium ascorbate

Dimethyl sulfoxide (DMSO)
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Desalting column

Procedure:

Reagent Preparation:

Prepare a 10 mM stock solution of PC Biotin-PEG3-alkyne in anhydrous DMSO.

Prepare a 50 mM stock solution of CuSO₄ in deionized water.

Prepare a 50 mM stock solution of THPTA in deionized water.

Prepare a 100 mM stock solution of sodium ascorbate in deionized water. This solution

should be made fresh.

Reaction Setup:

In a microcentrifuge tube, combine the azide-modified protein (final concentration 1-10

mg/mL) with a 10- to 20-fold molar excess of the PC Biotin-PEG3-alkyne stock solution.

Premix the CuSO₄ and THPTA solutions in a 1:5 molar ratio to form the copper-ligand

complex.

Add the copper-ligand complex to the protein-alkyne mixture to a final copper

concentration of 1-2 mM.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final

concentration of 5-10 mM.

Incubation:

Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing.

Purification:

Remove excess reagents and byproducts by passing the reaction mixture through a

desalting column equilibrated with the desired storage buffer.
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Protocol 2: Affinity Purification and Photocleavage of
Biotinylated Proteins
This protocol describes the capture of the biotinylated protein using streptavidin-coated beads

and its subsequent release via photocleavage.

Materials:

Biotinylated protein from Protocol 1

Streptavidin-coated magnetic beads or agarose resin

Binding/Wash Buffer (e.g., PBS with 0.05% Tween-20)

UV lamp (365 nm)

Procedure:

Binding:

Incubate the biotinylated protein solution with streptavidin-coated beads for 30-60 minutes

at room temperature with gentle rotation.

Washing:

Pellet the beads using a magnetic stand or centrifugation and discard the supernatant.

Wash the beads three to five times with Binding/Wash Buffer to remove non-specifically

bound proteins.

Photocleavage:

Resuspend the beads in a suitable buffer.

Expose the bead suspension to a 365 nm UV lamp. The optimal irradiation time (typically

5-30 minutes) and distance from the lamp should be empirically determined.[2]

Elution:
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Pellet the beads and collect the supernatant containing the released, tag-free protein.

Visualizing the Workflow and Logic
To further elucidate the utility of PC Biotin-PEG3-alkyne, the following diagrams illustrate the

key processes and logical relationships.
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Functional components of PC Biotin-PEG3-alkyne.
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Experimental Workflow
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General workflow for protein labeling and purification.

Proteomics Applications Drug Delivery Applications
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Application landscape of PC Biotin-PEG3-alkyne.

In conclusion, PC Biotin-PEG3-alkyne stands out as a robust and adaptable tool for

researchers engaged in the precise manipulation and analysis of biomolecules. Its unique
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combination of features facilitates a wide array of applications, from fundamental biological

discovery to the development of novel therapeutic strategies. The detailed protocols and

conceptual diagrams provided herein serve as a valuable resource for the effective

implementation of this powerful reagent in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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